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Compound of Interest

Compound Name: IPI-3063

Cat. No.: B608120

Technical Support Center: IPI1-3063

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the long-term stability, handling, and use of IPI1-3063, a potent
and selective p1109 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for IPI-3063 in DMSO?

Al: Based on information from various suppliers, the recommended long-term storage for IPI-
3063 in DMSO is at -20°C for short to medium-term storage and -80°C for longer-term storage.
To minimize degradation, it is crucial to aliquot the stock solution into single-use volumes to
avoid repeated freeze-thaw cycles.

Q2: How long can | expect a stock solution of IPI-3063 in DMSO to be stable at -20°C?

A2: The stability of IPI-3063 in DMSO at -20°C can vary. Some suppliers suggest a stability of
up to one month, while others indicate it may be stable for several months.[1][2][3] For
experiments sensitive to the precise concentration of the inhibitor, it is advisable to use a
freshly prepared stock solution or one that has been stored for no longer than one month. For
extended storage, -80°C is recommended.

Q3: What is the recommended solvent for IPI-3063?
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A3: IPI-3063 is soluble in DMSO.[2][4] For cell culture experiments, the final concentration of
DMSO should be kept low (typically below 0.1% to 0.5%) to prevent cellular toxicity.[3][5]

Q4: Can | store my IPI-3063 stock solution at 4°C?

A4: Short-term storage at 4°C (days to weeks) is mentioned by some suppliers.[2][6] However,
for any storage beyond a few days, freezing at -20°C or -80°C is the recommended practice to
ensure compound integrity.

Q5: What is the mechanism of action of IPI-3063?

A5: IPI1-3063 is a potent and selective inhibitor of the p110d catalytic subunit of
phosphoinositide 3-kinase (PI3K).[5][7][8][9] The p110d isoform is primarily expressed in
hematopoietic cells and plays a critical role in B-cell development, survival, and activation.[5]
[10] By inhibiting p1109, IP1-3063 suppresses downstream signaling pathways, such as the
activation of Akt, which are crucial for B-cell proliferation and survival.[2][5]

Stability Data Summary

The following table summarizes the recommended storage conditions and stability information
for IP1-3063 in DMSO from various suppliers.

Storage Temperature Duration of Stability Source

-80°C Up to 1 year Selleck Chemicals[1]
-80°C 6 months DC Chemicals[6]

-20°C Up to 1 month Selleck Chemicals[1]
-20°C Long term (months) MedKoo Biosciences|2]
4°C 2 weeks DC Chemicals[6]

4°C Short term (days to weeks) MedKoo Biosciences|2]

Experimental Protocols

Protocol for Preparation of IPI-3063 Stock and Working Solutions
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Materials:

IP1-3063 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Appropriate personal protective equipment (PPE)
Procedure for Preparing a 10 mM Stock Solution:

e Calculate the required mass of IPI-3063: The molecular weight of IPI-3063 is 455.52 g/mol .
To prepare a 10 mM stock solution, use the following formula: Mass (mg) = 10 mmol/L *
0.001 L * 455.52 g/mol * 1000 mg/g = 4.5552 mg for 1 mL of DMSO.

o Weigh the IPI-3063 powder: Carefully weigh the calculated amount of IPI-3063 powder in a
sterile microcentrifuge tube.

o Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the IP1-3063 powder.

» Dissolve the compound: Vortex the solution until the IP1-3063 is completely dissolved. Gentle
warming to 37°C may aid in dissolution if precipitation is observed.[9]

» Aliquot for storage: To prevent repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.

o Store the stock solution: Store the aliquots at -20°C for short-term use (up to 1 month) or at
-80°C for long-term storage.

Procedure for Preparing Working Solutions:
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e Thaw a stock solution aliquot: Thaw a single aliquot of the IPI1-3063 stock solution at room
temperature.

 Dilute to the final concentration: Dilute the stock solution in your cell culture medium or
experimental buffer to the desired final concentration immediately before use.

e Ensure proper mixing: Gently mix the working solution to ensure homogeneity.

e Control for DMSO concentration: Ensure the final concentration of DMSO in your experiment
is below cytotoxic levels (typically <0.1%). Prepare a vehicle control with the same final
concentration of DMSO.

Troubleshooting Guide

Q: | observed precipitation in my IPI-3063 stock solution after thawing. What should | do?

A: Precipitation upon thawing can occur. You can try to redissolve the compound by warming
the vial to 37°C for a few minutes and vortexing thoroughly.[9] If the precipitate does not
dissolve, it may indicate compound degradation or solvent evaporation, and it is recommended
to prepare a fresh stock solution.

Q: My experimental results are inconsistent when using an older stock solution of IP1-3063.
What could be the cause?

A: Inconsistent results with older stock solutions may be due to the degradation of IPI-3063.
The stability of IPI1-3063 in DMSO at -20°C is limited.[1][3] It is recommended to use a freshly
prepared stock solution or one that has been stored at -80°C for long-term studies to ensure
consistent results.

Q: I am concerned about the purity of my DMSO. Can this affect the stability of IPI-3063?

A: Yes, the purity and water content of DMSO can impact the stability and solubility of dissolved
compounds.[1] It is best practice to use anhydrous, high-purity DMSO and to handle it in a way
that minimizes water absorption (e.g., use freshly opened bottles, aliquot into smaller volumes).

Visualizations
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Caption: Experimental workflow for the preparation and storage of IPI-3063 solutions.
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Caption: PI3K/p1104 signaling pathway and the inhibitory action of IP1-3063.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b608120?utm_src=pdf-body
https://www.benchchem.com/product/b608120?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Class-I-PI3K-signal-transduction-pathway-Components-of-the-class-I-PI3K-signaling_fig1_230834809
https://pmc.ncbi.nlm.nih.gov/articles/PMC2194055/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2194055/
https://escholarship.org/uc/item/8x3200jj
https://escholarship.org/uc/item/8x3200jj
https://ashpublications.org/blood/article/107/2/642/131480/Key-role-of-the-p110-isoform-of-PI3K-in-B-cell
https://pmc.ncbi.nlm.nih.gov/articles/PMC5491903/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5491903/
https://en.wikipedia.org/wiki/P110%CE%B4
https://www.selleckchem.com/products/ipi-3063.html
https://www.medkoo.com/products/16225
https://www.sun-shinechem.com/Details/IPI-3063/3761/1425043-73-7.html
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2012.00256/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2012.00256/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2012.00256/full
https://www.benchchem.com/product/b608120#long-term-stability-of-ipi-3063-in-dmso-at-20c
https://www.benchchem.com/product/b608120#long-term-stability-of-ipi-3063-in-dmso-at-20c
https://www.benchchem.com/product/b608120#long-term-stability-of-ipi-3063-in-dmso-at-20c
https://www.benchchem.com/product/b608120#long-term-stability-of-ipi-3063-in-dmso-at-20c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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